Cas no 38002-92-5 (2,2-dimethyl-2,3-dihydro-1-benzofuran-5-carbaldehyde)

2,2-Dimethyl-2,3-dihydro-1-benzofuran-5-carbaldehyde is a specialized organic compound featuring a benzofuran core with a formyl functional group at the 5-position and two methyl groups at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in synthetic chemistry, particularly for the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The electron-rich benzofuran scaffold enhances its utility in coupling reactions and nucleophilic additions, while the aldehyde group offers versatility for further functionalization. Its stable dihydrobenzofuran framework contributes to improved handling and storage stability compared to simpler aldehydes. The compound is typically synthesized under controlled conditions to ensure high purity and consistency for research and industrial applications.
2,2-dimethyl-2,3-dihydro-1-benzofuran-5-carbaldehyde structure
38002-92-5 structure
Product Name:2,2-dimethyl-2,3-dihydro-1-benzofuran-5-carbaldehyde
CAS No:38002-92-5
MF:C11H12O2
MW:176.211783409119
MDL:MFCD08445737
CID:1027650
PubChem ID:22344354
Update Time:2025-10-29

2,2-dimethyl-2,3-dihydro-1-benzofuran-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2,2-Dimethyl-2,3-dihydrobenzofuran-5-carbaldehyde
    • 2,2-Dimethyl-2,3-dihydro-benzofuran-5-carbaldehyde
    • 2,2-dimethyl-3H-1-benzofuran-5-carbaldehyde
    • 2,2-DIMETHOXY-2-PHENYLACETOPHENONE
    • 2,2-dimethyl-2,3-dihydro-1-benzofuran-5-carbaldehyde
    • SCHEMBL2558135
    • AKOS000505620
    • A873962
    • 2,3-Dihydro-2,2-dimethyl-5-benzofurancarboxaldehyde
    • Z274787908
    • IUTPTZWADKNRNW-UHFFFAOYSA-N
    • DTXSID40625034
    • EN300-69694
    • BS-37535
    • 38002-92-5
    • CS-0217162
    • 2,3-Dihydro-2,2-dimethyl-5-benzofurancarboxaldehyde (ACI), 2,2-Dimethyl-2,3-dihydro-1-benzofuran-5-carbaldehyde, 2,2-Dimethyl-2,3-dihydrobenzofuran-5-carbaldehyde, 2,2-Dimethyl-3H-1-benzofuran-5-carbaldehyde, 2,3-Dihydro-2,2-dimethylbenzofuran-5-carboxaldehyde
    • AT23973
    • MFCD08445737
    • MDL： MFCD08445737
    • Inchi： 1S/C11H12O2/c1-11(2)6-9-5-8(7-12)3-4-10(9)13-11/h3-5,7H,6H2,1-2H3
    • InChI Key： IUTPTZWADKNRNW-UHFFFAOYSA-N
    • SMILES： O1C2C=CC(C=O)=CC=2CC1(C)C

Computed Properties

  • Exact Mass: 176.08400
  • Monoisotopic Mass: 176.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 278.3±19.0 °C at 760 mmHg
  • Flash Point: 121.8±15.1 °C
  • PSA: 26.30000
  • LogP: 2.21260
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

2,2-dimethyl-2,3-dihydro-1-benzofuran-5-carbaldehyde Security Information

2,2-dimethyl-2,3-dihydro-1-benzofuran-5-carbaldehyde Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,2-dimethyl-2,3-dihydro-1-benzofuran-5-carbaldehyde Pricemore >>

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abcr
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abcr
AB214991-1 g
2,2-Dimethyl-2,3-dihydro-1-benzofuran-5-carbaldehyde; 95%
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